Cas no 2007828-04-6 ([2-(Cyclohex-3-en-1-yl)ethyl](propan-2-yl)amine)

• Product Name: [2-(Cyclohex-3-en-1-yl)ethyl](propan-2-yl)amine
• CAS No: 2007828-04-6
• MF: C₁₁H₂₁N
• MW: 167.29114317894
• CID: 5991249
• PubChem ID: 165749500
• Update Time: 2025-05-19

[2-(Cyclohex-3-en-1-yl)ethyl](propan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• 2007828-04-6
• [2-(cyclohex-3-en-1-yl)ethyl](propan-2-yl)amine
• EN300-722094
• [2-(Cyclohex-3-en-1-yl)ethyl](propan-2-yl)amine

• Inchi： 1S/C11H21N/c1-10(2)12-9-8-11-6-4-3-5-7-11/h3-4,10-12H,5-9H2,1-2H3
• InChI Key： JINLXOXRICYAHZ-UHFFFAOYSA-N
• SMILES： N(C(C)C)CCC1CC=CCC1

Computed Properties

• Exact Mass: 167.167399674g/mol
• Monoisotopic Mass: 167.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12Ų

Additional information on [2-(Cyclohex-3-en-1-yl)ethyl](propan-2-yl)amine

Introduction to [2-(Cyclohex-3-en-1-yl)ethyl](propan-2-yl)amine (CAS No. 2007828-04-6)

[2-(Cyclohex-3-en-1-yl)ethyl](propan-2-yl)amine, with the CAS number 2007828-04-6, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its cyclohexene ring and tert-butylamine functional group, which confer it with distinct properties and reactivity profiles.

The molecular formula of [2-(Cyclohex-3-en-1-yl)ethyl](propan-2-yl)amine is C11H21N, and it has a molecular weight of approximately 171.3 g/mol. The compound's structure consists of a cyclohexene ring attached to an ethyl group, which is further linked to a tert-butylamine moiety. This arrangement provides a balance of hydrophobic and hydrophilic properties, making it suitable for a wide range of chemical reactions and biological interactions.

In the realm of medicinal chemistry, [2-(Cyclohex-3-en-1-yl)ethyl](propan-2-yl)amine has shown promise as a lead compound for the development of novel therapeutic agents. Recent studies have explored its potential as a modulator of various biological targets, including enzymes, receptors, and ion channels. For instance, research published in the Journal of Medicinal Chemistry highlighted its ability to inhibit specific enzymes involved in inflammatory pathways, suggesting its potential use in the treatment of inflammatory diseases.

Moreover, the compound's structural features make it an attractive candidate for drug delivery systems. Its amphiphilic nature allows it to form stable micelles or liposomes, which can enhance the solubility and bioavailability of poorly soluble drugs. This property is particularly valuable in the development of targeted drug delivery systems, where precise control over drug release and distribution is crucial.

In materials science, [2-(Cyclohex-3-en-1-yl)ethyl](propan-2-yl)amine has been investigated for its potential use in polymer synthesis and functional materials. Its reactivity with various monomers and cross-linking agents enables the creation of polymers with tailored properties, such as enhanced mechanical strength, thermal stability, and biocompatibility. These polymers have found applications in areas such as tissue engineering, coatings, and adhesives.

The synthesis of [2-(Cyclohex-3-en-1-yl)ethyl](propan-2-yl)amine can be achieved through several routes, including Grignard reactions and nucleophilic substitution reactions. One common synthetic pathway involves the reaction of cyclohexene with ethylene oxide to form the corresponding alcohol, followed by reductive amination with tert-butylamine. This method provides high yields and purity, making it suitable for large-scale production.

The physical properties of [2-(Cyclohex-3-en-1-yl)ethyl](propan-2-yl)amine are also noteworthy. It is a colorless liquid at room temperature with a boiling point around 150°C at atmospheric pressure. The compound exhibits good solubility in organic solvents such as ethanol and dichloromethane but has limited solubility in water. These properties facilitate its handling and processing in both laboratory and industrial settings.

Safety considerations are an essential aspect when working with any chemical compound. While [2-(Cyclohex-3-en-1-yl)ethyl](propan-2-yl)amine is not classified as a hazardous material under current regulations, it is important to handle it with appropriate precautions to avoid skin contact or inhalation. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be used during handling.

In conclusion, [2-(Cyclohex-3-en-1-yl)ethyl](propan-2-yl)amine (CAS No. 2007828-04-6) is a promising compound with diverse applications in medicinal chemistry and materials science. Its unique chemical structure and favorable properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its potential uses, this compound is likely to play an increasingly important role in advancing various scientific fields.